Cas no 30923-30-9 (b-D-Galactopyranose, 1,6-anhydro-,2-(4-methylbenzenesulfonate))

• Product Name: b-D-Galactopyranose, 1,6-anhydro-,2-(4-methylbenzenesulfonate)
• CAS No: 30923-30-9
• MF: C₁₃H₁₆O₇S
• MW: 316.326943397522
• CID: 315863
• PubChem ID: 313004
• Update Time: 2025-04-19

b-D-Galactopyranose, 1,6-anhydro-,2-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose, 1,6-anhydro-,2-(4-methylbenzenesulfonate)
• (2,3-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-4-yl) 4-methylbenzenesulfonate
• 2-O-p-toluenesulfonyl-d-mannosan
• AC1L7MJ3
• NSC226075
• FT-0662214
• SCHEMBL7924013
• NSC-226075
• 30923-30-9
• 2-p-toluenesulfonyl)anhydrotalosan
• SLBPXGGBTQVDQH-UHFFFAOYSA-N
• DTXSID10310349

• Inchi： 1S/C13H16O7S/c1-7-2-4-8(5-3-7)21(16,17)20-12-11(15)10(14)9-6-18-13(12)19-9/h2-5,9-15H,6H2,1H3
• InChI Key： SLBPXGGBTQVDQH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2OCC(C(C1O)O)O2

Computed Properties

• Exact Mass: 316.06168
• Monoisotopic Mass: 316.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 549.1°Cat760mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.627
• PSA: 102.29
• LogP: 0.62660